An unusual case of symmetry-preserving isomerism†

Chemical Communications Pub Date: 2010-01-11 DOI: 10.1039/B920995F

Abstract

Two isomeric phases of the NbO-type structure have been discovered: PCN-16 (α phase) and PCN-16′ (β phase), and gas sorption studies revealed that the α phase possesses a larger surface area, leading to higher hydrogen and methane storage capacity as compared with the β phase.

Graphical abstract: An unusual case of symmetry-preserving isomerism
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